| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O846910-10mg |
S-(-)-Oxiracetam |
88929-35-5 | 10mg |
$207.00 | 2023-05-17 | ||
| TRC | O846910-100mg |
S-(-)-Oxiracetam |
88929-35-5 | 100mg |
$1642.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | D515411-1g |
(S)-2-(4-hydroxy-2-oxopyrrolidin-1-yl)acetamide |
88929-35-5 | 95% | 1g |
$560 | 2024-08-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-477844-10 mg |
S-(−)-Oxiracetam, |
88929-35-5 | 10mg |
￥2,858.00 | 2023-07-10 | ||
| Enamine | EN300-7700712-0.05g |
2-[(4S)-4-hydroxy-2-oxopyrrolidin-1-yl]acetamide |
88929-35-5 | 95.0% | 0.05g |
$148.0 | 2025-02-22 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-477844-10mg |
S-(−)-Oxiracetam, |
88929-35-5 | 10mg |
￥2858.00 | 2023-09-05 | ||
| Ambeed | A982800-100mg |
(S)-2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetamide |
88929-35-5 | 98% | 100mg |
$51.0 | 2025-04-15 | |
| Ambeed | A982800-250mg |
(S)-2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetamide |
88929-35-5 | 98% | 250mg |
$63.0 | 2025-04-15 | |
| Ambeed | A982800-1g |
(S)-2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetamide |
88929-35-5 | 98% | 1g |
$188.0 | 2025-04-15 | |
| Ambeed | A982800-5g |
(S)-2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetamide |
88929-35-5 | 98% | 5g |
$751.0 | 2025-04-15 |
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S-(-)-Oxiracetam (CAS No. 88929-35-5) is a nootropic compound belonging to the racetam family, known for its cognitive-enhancing properties. As the S-enantiomer of Oxiracetam, it exhibits distinct pharmacological effects compared to its R-counterpart. This compound has gained significant attention in recent years due to its potential to improve memory, focus, and learning capabilities, making it a popular choice among students, professionals, and researchers in the field of neuroscience.
The molecular structure of S-(-)-Oxiracetam features a pyrrolidone nucleus, which is characteristic of racetams. With a molecular formula of C6H10N2O3 and a molecular weight of 158.16 g/mol, this compound demonstrates excellent bioavailability and blood-brain barrier penetration. Recent studies suggest that S-(-)-Oxiracetam may be more potent than the racemic mixture, particularly in enhancing synaptic plasticity and neurotransmitter function.
One of the most frequently asked questions about S-(-)-Oxiracetam is "How does it compare to other racetams?" Unlike piracetam, S-(-)-Oxiracetam appears to have a more pronounced effect on the AMPA receptor system, potentially leading to faster cognitive effects. Many users report noticeable improvements in verbal fluency and information processing within 30-60 minutes of administration, making it a preferred choice for situations requiring rapid cognitive enhancement.
The mechanism of action of S-(-)-Oxiracetam involves multiple pathways in the central nervous system. It modulates cholinergic neurotransmission by increasing acetylcholine release and receptor sensitivity. Additionally, it enhances glutamatergic transmission through AMPA receptor potentiation, which may explain its effects on learning and memory consolidation. These properties have led to research interest in its potential applications for age-related cognitive decline and neurological conditions.
In the current market, S-(-)-Oxiracetam is primarily used as a cognitive enhancer and nootropic supplement. The growing demand for safe and effective cognitive boosters has made this compound increasingly popular in the biohacking community. Users often combine it with choline sources like alpha-GPC or citicoline to optimize its effects and prevent potential headaches associated with cholinergic activation.
Recent trends in nootropic research have focused on the enantiomeric purity of compounds, and S-(-)-Oxiracetam represents an interesting case study. The stereospecificity of its effects suggests that the S-enantiomer may have unique binding properties at neuronal receptors. This has led to increased interest in enantiomerically pure nootropics as researchers seek to develop more targeted cognitive enhancers with fewer side effects.
When considering dosage, most clinical studies and user reports suggest that S-(-)-Oxiracetam is effective in the range of 800-1200 mg per day, typically divided into two doses. The compound has an excellent safety profile, with few reported adverse effects at recommended dosages. However, as with any cognitive enhancer, individual responses may vary, and gradual titration is recommended when beginning supplementation.
The future of S-(-)-Oxiracetam research looks promising, with several ongoing studies investigating its potential neuroprotective effects. Some preliminary evidence suggests it may help maintain cognitive function during oxidative stress and could play a role in supporting brain health during aging. These potential applications align well with current consumer interest in long-term brain health and preventative neurology approaches.
From a chemical perspective, S-(-)-Oxiracetam (CAS No. 88929-35-5) is typically supplied as a white crystalline powder with high purity (>98%). It is soluble in water and has good stability under standard storage conditions. The compound's synthesis involves stereoselective methods to ensure the production of the desired S-enantiomer, which contributes to its consistent pharmacological profile.
In conclusion, S-(-)-Oxiracetam represents an important development in the field of cognitive enhancement. Its unique stereochemical properties, combined with a favorable safety profile, make it a valuable tool for both research and practical applications. As our understanding of nootropics continues to evolve, compounds like S-(-)-Oxiracetam will likely play an increasingly important role in supporting cognitive performance and brain health across various populations.
